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7-Methoxybenzofuran-2-carboxylic

acid

Cat. No.: B1585203 Get Quote

An In-depth Technical Guide to 7-
Methoxybenzofuran-2-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methoxybenzofuran-2-carboxylic acid, a derivative of the benzofuran scaffold, is a

molecule of significant interest in medicinal chemistry and materials science.[1][2] The

benzofuran core is a versatile structural framework found in numerous natural products and

synthetic compounds exhibiting a wide array of biological activities, including antimicrobial, anti-

inflammatory, and anticancer properties.[1][2][3] The strategic placement of the methoxy and

carboxylic acid groups on this heterocyclic system provides valuable handles for chemical

modification, enabling the exploration of structure-activity relationships (SAR) and the

development of novel therapeutic agents and functional materials.[2] This guide provides a

comprehensive overview of the physical and chemical properties of 7-Methoxybenzofuran-2-
carboxylic acid, its synthesis, and key analytical techniques for its characterization.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. These properties govern its solubility, stability, and
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interactions with biological systems.

Structural and General Properties
Below is a summary of the key identifiers and structural properties for 7-Methoxybenzofuran-
2-carboxylic acid.

Property Value Source

IUPAC Name
7-methoxy-1-benzofuran-2-

carboxylic acid
[4]

CAS Number 4790-79-8 [4][5][6]

Molecular Formula C10H8O4 [4][5]

Molecular Weight 192.17 g/mol [4][5]

Appearance Beige solid [7]

SMILES
COC1=C2OC(=CC2=CC=C1)

C(O)=O
[4]

InChIKey
UOCNTRAAJNWDND-

UHFFFAOYSA-N
[4]

Tabulated Physical Properties
The following table summarizes the key physical properties of 7-Methoxybenzofuran-2-
carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1585203?utm_src=pdf-body
https://www.benchchem.com/product/b1585203?utm_src=pdf-body
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-carboxylic-acids/mm4790798
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-carboxylic-acids/mm4790798
https://www.chemicalbook.com/ProductChemicalPropertiesCB2335858_EN.htm
https://www.2abiotech.net/show_product.html?pro_id=149788
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-carboxylic-acids/mm4790798
https://www.chemicalbook.com/ProductChemicalPropertiesCB2335858_EN.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-carboxylic-acids/mm4790798
https://www.chemicalbook.com/ProductChemicalPropertiesCB2335858_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21185~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2015:50:38~~7-Methoxybenzofuran-2-carboxylic%20acid~~
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-carboxylic-acids/mm4790798
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-carboxylic-acids/mm4790798
https://www.benchchem.com/product/b1585203?utm_src=pdf-body
https://www.benchchem.com/product/b1585203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Remarks Source

Melting Point 221-223 °C [5]

Boiling Point 288.14 °C Rough estimate [5]

Solubility

Data not readily

available in searched

sources. Generally,

carboxylic acids have

limited solubility in

water but are soluble

in organic solvents

like ethanol, acetone,

and DMSO.

pKa

Data not readily

available. As a

carboxylic acid, it is

expected to be a weak

acid.[8]

Synthesis and Reactivity
The synthesis of benzofuran-2-carboxylic acids can be achieved through various synthetic

routes. A common and efficient method is the Perkin rearrangement of 3-halocoumarins.

Perkin Rearrangement for Synthesis
The Perkin rearrangement provides a robust method for converting 3-halocoumarins into

benzofuran-2-carboxylic acids.[9] This reaction is typically base-catalyzed and involves the

fission of the coumarin ring followed by an intramolecular nucleophilic attack to form the

benzofuran ring.[9] Microwave-assisted protocols have been shown to significantly reduce

reaction times and improve yields.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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